Cas no 4350-54-3 (3-(Pyridin-3-yl)benzonitrile)
3-(Pyridin-3-yl)benzonitrile structure
Product Name:3-(Pyridin-3-yl)benzonitrile
CAS No:4350-54-3
MF:C12H8N2
MW:180.205322265625
MDL:MFCD06801828
CID:1095556
PubChem ID:4133298
Update Time:2025-04-20
3-(Pyridin-3-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(Pyridin-3-yl)benzonitrile
- SCHEMBL13537172
- 3-(3-pyridinyl )benzonitrile
- 3-pyridin-3-ylbenzonitrile
- 4350-54-3
- 3-Pyridin-3-yl-benzonitrile
- EN300-136775
- G58759
- 3-(3-pyridinyl)benzonitrile
- CS-0308857
- AKOS004114093
- DB-347528
-
- MDL： MFCD06801828
- Inchi： 1S/C12H8N2/c13-8-10-3-1-4-11(7-10)12-5-2-6-14-9-12/h1-7,9H
- InChI Key： OUKWFZFXMLQJGL-UHFFFAOYSA-N
- SMILES： N1C=CC=C(C=1)C1C=CC=C(C#N)C=1
Computed Properties
- Exact Mass: 180.06884
- Monoisotopic Mass: 180.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 36.7Ų
Experimental Properties
- PSA: 36.68
3-(Pyridin-3-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029191493-1g |
3-(Pyridin-3-yl)benzonitrile |
4350-54-3 | 95% | 1g |
$447.32 | 2023-09-01 | |
| Chemenu | CM158122-1g |
3-(pyridin-3-yl)benzonitrile |
4350-54-3 | 95% | 1g |
$489 | 2021-08-05 | |
| Chemenu | CM158122-1g |
3-(pyridin-3-yl)benzonitrile |
4350-54-3 | 95% | 1g |
$489 | 2023-02-18 | |
| TRC | P993943-10mg |
3-(pyridin-3-yl)benzonitrile |
4350-54-3 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P993943-50mg |
3-(pyridin-3-yl)benzonitrile |
4350-54-3 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | P993943-100mg |
3-(pyridin-3-yl)benzonitrile |
4350-54-3 | 100mg |
$ 250.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | K15368-5g |
3-(Pyridin-3-yl)benzonitrile |
4350-54-3 | 97% | 5g |
$800 | 2023-09-03 | |
| eNovation Chemicals LLC | K15368-25g |
3-(Pyridin-3-yl)benzonitrile |
4350-54-3 | 97% | 25g |
$1500 | 2023-09-03 | |
| eNovation Chemicals LLC | K15368-50g |
3-(Pyridin-3-yl)benzonitrile |
4350-54-3 | 97% | 50g |
$2200 | 2023-09-03 | |
| Enamine | EN300-136775-0.05g |
3-(pyridin-3-yl)benzonitrile |
4350-54-3 | 95% | 0.05g |
$144.0 | 2023-02-15 |
3-(Pyridin-3-yl)benzonitrile Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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